2-methoxy-5-methyl-N-1-naphthylbenzenesulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-naphthalen-1-ylbenzenesulfonamide
• InChI: InChI=1S/C18H17NO3S/c1-13-10-11-17(22-2)18(12-13)23(20,21)19-16-9-5-7-14-6-3-4-8-15(14)16/h3-12,19H,1-2H3
• InChI Key: CWQJYGAVNZAHEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

2-methoxy-5-methyl-N-1-naphthylbenzenesulfonamide (MMNBS) is a compound that has gained significant attention in the scientific community due to its potential use in the field of medicine. It is a sulfonamide derivative that has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-methoxy-5-methyl-N-1-naphthylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, making it a potential candidate for the treatment of inflammatory and pain-related disorders. Additionally, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-5-methyl-N-1-naphthylbenzenesulfonamide in lab experiments is its ability to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which needs to be further investigated.

Future Directions

There are several future directions for the study of 2-methoxy-5-methyl-N-1-naphthylbenzenesulfonamide. One of the future directions is to investigate its potential use in the treatment of other diseases such as neurodegenerative disorders and autoimmune diseases. Additionally, further studies are needed to investigate the toxicity of this compound and its potential side effects. Furthermore, studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound to determine its optimal dosage and administration route.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential use in the field of medicine. It has been studied for its various biochemical and physiological effects and has shown potential as a therapeutic agent in the treatment of various diseases. Further studies are needed to investigate its potential use in the treatment of other diseases and to determine its toxicity and optimal dosage.

Synthesis Methods

The synthesis method of 2-methoxy-5-methyl-N-1-naphthylbenzenesulfonamide involves the reaction of 2-methoxy-5-methyl-1-naphthol with benzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting compound is purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

2-methoxy-5-methyl-N-1-naphthylbenzenesulfonamide has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, this compound has been studied for its potential use in the treatment of cancer due to its ability to inhibit the growth of cancer cells.